molecular formula C7H9BrN2O3S B8769812 3-Pyridinesulfonamide, 5-bromo-N-(2-hydroxyethyl)- CAS No. 887308-17-0

3-Pyridinesulfonamide, 5-bromo-N-(2-hydroxyethyl)-

Cat. No. B8769812
CAS RN: 887308-17-0
M. Wt: 281.13 g/mol
InChI Key: GRYURKUNPLCTPE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Pyridinesulfonamide, 5-bromo-N-(2-hydroxyethyl)- is a useful research compound. Its molecular formula is C7H9BrN2O3S and its molecular weight is 281.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Pyridinesulfonamide, 5-bromo-N-(2-hydroxyethyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Pyridinesulfonamide, 5-bromo-N-(2-hydroxyethyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

887308-17-0

Molecular Formula

C7H9BrN2O3S

Molecular Weight

281.13 g/mol

IUPAC Name

5-bromo-N-(2-hydroxyethyl)pyridine-3-sulfonamide

InChI

InChI=1S/C7H9BrN2O3S/c8-6-3-7(5-9-4-6)14(12,13)10-1-2-11/h3-5,10-11H,1-2H2

InChI Key

GRYURKUNPLCTPE-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=NC=C1Br)S(=O)(=O)NCCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

A cooled (0° C.) solution of 5-bromopyridine-3-sulfonyl chloride hydrochloride (3.00 g, 10.2 mmol) in DCM (50 ml) was slowly treated with triethylamine (4.3 ml) and stirred until a clear solution was obtained. This solution was treated dropwise with 2-hydroxyethylamine (0.68 g, 0.68 mL) and stirred at RT for 16 hours. The reaction mixture was washed successively with water and brine, the organic layer was dried with sodium sulfate and evaporated under reduced pressure. The crude product was purified by column chromatography (silica) eluting with 20% ethyl acetate in petroleum ether, to give the title compound.
Quantity
3 g
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
4.3 mL
Type
reactant
Reaction Step Two
Quantity
0.68 mL
Type
reactant
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.